Cas no 52330-02-6 (2-Nonanone, 9-bromo-)

• Product Name: 2-Nonanone, 9-bromo-
• CAS No: 52330-02-6
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 359891
• PubChem ID: 15607564
• Update Time: 2025-04-19

2-Nonanone, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone, 9-bromo-
• 9-bromononan-2-one
• SCHEMBL11284421
• DTXSID90575671
• 52330-02-6

• Inchi： 1S/C9H17BrO/c1-9(11)7-5-3-2-4-6-8-10/h2-8H2,1H3
• InChI Key： KDQADQYAIVDJNP-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC(C)=O

Computed Properties

• Exact Mass: 220.04631
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07